Cas no 1339604-07-7 (1-(2-ethoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(2-ethoxyphenyl)cyclopentan-1-amine
• CAS No: 1339604-07-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6057595
• PubChem ID: 62800402
• Update Time: 2025-07-19

1-(2-ethoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(2-ethoxyphenyl)-
• 1-(2-Ethoxyphenyl)cyclopentan-1-amine
• 1339604-07-7
• EN300-1870198
• CS-0306815
• AKOS012095189
• 1-(2-ethoxyphenyl)cyclopentan-1-amine

• Inchi： 1S/C13H19NO/c1-2-15-12-8-4-3-7-11(12)13(14)9-5-6-10-13/h3-4,7-8H,2,5-6,9-10,14H2,1H3
• InChI Key： PVKJUCHVULEXFS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OCC)(N)CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±35.0 °C(Predicted)
• pka: 9.74±0.20(Predicted)

Additional information on 1-(2-ethoxyphenyl)cyclopentan-1-amine

Introduction to 1-(2-ethoxyphenyl)cyclopentan-1-amine (CAS No. 1339604-07-7)

1-(2-ethoxyphenyl)cyclopentan-1-amine (CAS No. 1339604-07-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-ethoxyphenyl)cyclopentan-1-amine consists of a cyclopentane ring attached to an amine group and a 2-ethoxyphenyl substituent. The presence of the ethoxy group on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's biological activity and pharmacological properties. These structural features make it an interesting candidate for further investigation in drug discovery and development.

Recent studies have explored the pharmacological profile of 1-(2-ethoxyphenyl)cyclopentan-1-amine. One notable area of research is its potential as an antagonist for specific receptors, such as the serotonin receptor subtype 5-HT_2C. This receptor is implicated in various physiological processes, including appetite regulation, mood disorders, and cognitive function. Preclinical studies have demonstrated that 1-(2-ethoxyphenyl)cyclopentan-1-amine can effectively modulate 5-HT_2C receptor activity, suggesting its potential therapeutic utility in treating conditions like obesity and depression.

In addition to its receptor modulation properties, 1-(2-ethoxyphenyl)cyclopentan-1-amine has been evaluated for its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neuronal cells. Research has shown that compounds with neuroprotective properties can help mitigate this damage. Studies using in vitro models have indicated that 1-(2-ethoxyphenyl)cyclopentan-1-amine exhibits neuroprotective activity by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

The safety and toxicity profile of 1-(2-ethoxyphenyl)cyclopentan-1-amine is another critical aspect of its evaluation. Preclinical toxicology studies have generally shown that it has a favorable safety profile at therapeutic doses. However, as with any new compound, thorough safety assessments are essential before advancing to clinical trials. Ongoing research aims to further elucidate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to ensure its suitability for human use.

In the context of drug development, the synthetic accessibility of 1-(2-ethoxyphenyl)cyclopentan-1-amine is also a significant advantage. The compound can be synthesized through well-established chemical routes, making it feasible for large-scale production if it progresses to later stages of development. This synthetic flexibility allows for the exploration of structural modifications to optimize its pharmacological properties and improve its therapeutic index.

Beyond its potential as a standalone therapeutic agent, 1-(2-ethoxyphenyl)cyclopentan-1-amine may also serve as a valuable tool in basic research. Its ability to modulate specific receptors and pathways makes it useful for investigating the underlying mechanisms of various diseases. For example, researchers can use it to study the role of 5-HT_2C receptors in appetite regulation or to explore new targets for neuroprotection.

In conclusion, 1-(2-ethoxyphenyl)cyclopentan-1-amine (CAS No. 1339604-07-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a compelling candidate for further investigation and development. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the discovery of new therapeutic strategies for various medical conditions.